ethyl 2-{1,7-dimethyl-3-[(naphthalen-1-yl)methyl]-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetate

• IUPAC Name: ethyl 2-[4,7-dimethyl-2-(naphthalen-1-ylmethyl)-1,3-dioxopurino[7,8-a]imidazol-6-yl]acetate
• InChI: InChI=1S/C24H23N5O4/c1-4-33-19(30)14-27-15(2)12-28-20-21(25-23(27)28)26(3)24(32)29(22(20)31)13-17-10-7-9-16-8-5-6-11-18(16)17/h5-12H,4,13-14H2,1-3H3
• InChI Key: GWZHZOIOSUNODC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=CN2C1=NC3=C2C(=O)N(C(=O)N3C)CC4=CC=CC5=CC=CC=C54)C
• Molecular Formula: C24H23N5O4
• Molecular Weight: 445.5 g/mol

Description

The compound is a derivative of purine, which is a heterocyclic aromatic organic compound. It also contains a naphthalene moiety, which is a polycyclic aromatic hydrocarbon composed of two fused benzene rings.

Molecular Structure Analysis

The compound contains a purine ring, which is a two-ring structure composed of a pyrimidine ring fused to an imidazole ring. It also contains a naphthalene ring, which is composed of two fused benzene rings.

Chemical Reactions Analysis

Purine derivatives can undergo a variety of chemical reactions, including alkylation, acylation, and various types of substitution reactions. Naphthalene can also undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. In general, purine derivatives are planar and aromatic, and can participate in pi stacking interactions. Naphthalene is also aromatic and planar, and is often used in industry and manufacturing due to its stability and aromaticity.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. Many purine derivatives act as inhibitors of various enzymes.

Safety and Hazards

The safety and hazards would depend on the specific compound and its use. In general, handling of aromatic compounds like purines and naphthalene requires appropriate safety measures due to their potential toxicity.

Future Directions

The future directions for research would depend on the specific context and application of the compound. Purine derivatives have been extensively studied for their potential as pharmaceuticals, and naphthalene and its derivatives have been used in a variety of industrial applications.